Cas no 312625-28-8 ((3S,4S)-4-Benzylpiperidin-3-ol)

• Product Name: (3S,4S)-4-Benzylpiperidin-3-ol
• CAS No: 312625-28-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1029155
• PubChem ID: 9899064
• Update Time: 2025-06-26

(3S,4S)-4-Benzylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-Benzylpiperidin-3-ol
• DTNACGVJQYLRDI-VXGBXAGGSA-N
• (3S,4S)-4-benzyl-piperidine-3-ol
• 312625-28-8
• AKOS017344944
• DTXSID60432525
• SCHEMBL5974321

• Inchi： 1S/C12H17NO/c14-12-9-13-7-6-11(12)8-10-4-2-1-3-5-10/h1-5,11-14H,6-9H2/t11-,12-/m1/s1
• InChI Key： DTNACGVJQYLRDI-VXGBXAGGSA-N
• SMILES： O[C@@H]1CNCC[C@@H]1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Additional information on (3S,4S)-4-Benzylpiperidin-3-ol

Introduction to (3S,4S)-4-Benzylpiperidin-3-ol and Its Significance in Modern Medicinal Chemistry

(3S,4S)-4-Benzylpiperidin-3-ol, with the CAS number 312625-28-8, is a compound of significant interest in the field of medicinal chemistry. This chiral piperidine derivative has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The compound's stereochemistry, specifically its (3S,4S) configuration, plays a crucial role in its biological activity and interactions with biological targets.

The< strong>piperidine ring is a common motif in many bioactive molecules, known for its ability to mimic the conformation of certain amino acids in proteins. In particular, the< strong>benzyl substituent at the 4-position of the piperidine ring enhances the compound's solubility and binding affinity. The stereochemistry at the 3-position further influences the molecule's pharmacokinetic properties, making it a valuable scaffold for drug design.

Recent research has highlighted the< strong>pharmaceutical potential of (3S,4S)-4-Benzylpiperidin-3-ol. Studies have demonstrated its efficacy in various preclinical models, suggesting applications in treating neurological disorders, infectious diseases, and even cancer. The compound's ability to interact with specific enzymes and receptors has been a focal point for medicinal chemists seeking to develop targeted therapies.

In particular, the< strong>neurological applications of this compound are promising. Research indicates that it may modulate neurotransmitter systems by interacting with receptors such as serotonin and dopamine. These interactions could potentially lead to new treatments for conditions like depression, anxiety, and neurodegenerative diseases. The< strong>benzyl group's presence may also contribute to enhanced blood-brain barrier penetration, a critical factor for effective central nervous system drugs.

The< strong>cancer research community has also explored the< strong>antiproliferative properties of (3S,4S)-4-Benzylpiperidin-3-ol. Preliminary studies suggest that it can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. The compound's stereochemistry appears to be essential for these effects, highlighting the importance of enantiopure compounds in drug development.

Beyond these specific applications, (3S,4S)-4-Benzylpiperidin-3-ol represents an excellent example of how structural modifications can lead to novel bioactive molecules. The integration of computational chemistry and high-throughput screening has accelerated the discovery of such compounds, enabling faster development cycles for new drugs. The< strong>medicinal chemistry community continues to leverage advanced techniques to optimize the pharmacological properties of this class of compounds.

The< strong>synthetic pathways for (3S,4S)-4-Benzylpiperidin-3-ol have been refined over recent years, making it more accessible for research purposes. Efficient synthetic routes not only reduce costs but also allow for greater flexibility in modifying the molecule for different therapeutic targets. Advances in asymmetric synthesis have been particularly crucial in ensuring high enantiomeric purity, which is often necessary for biological activity.

In conclusion, (3S,4S)-4-Benzylpiperidin-3-ol stands as a testament to the ongoing innovation in medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms grows, compounds like this will continue to play a pivotal role in shaping future therapeutic strategies.